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Compound of Interest

Compound Name: 8-Benzyltheophylline

Cat. No.: B105289 Get Quote

Introduction: The Role of 8-Benzyltheophylline in
Research
8-Benzyltheophylline is a significant derivative of theophylline, a methylxanthine compound.

[1] It serves as a valuable tool in various research fields, including pharmaceutical development

and biochemical studies.[2] In pharmaceutical research, it is explored for its potential as a

bronchodilator for treating respiratory conditions like asthma and COPD.[2] Additionally, its role

in neuroscience is under investigation for modulating neurotransmitter activity.[2] The

compound is also utilized in studies related to cellular signaling pathways and caffeine

research.[2]

Accurate and consistent preparation of stock solutions is the foundational step for reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and quality control of 8-Benzyltheophylline stock solutions, grounded in its specific

physicochemical properties.

Physicochemical Properties & Safety Data
A comprehensive understanding of the compound's properties is critical for proper handling and

solution preparation.

Table 1: Physicochemical Properties of 8-Benzyltheophylline
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Property Value Source(s)

Molecular Formula C₁₄H₁₄N₄O₂ [2][3][4][5][6][7]

Molecular Weight 270.29 g/mol [2][3][4][6][8]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 288-300 °C [2][7][9]

Purity (Typical) ≥ 99% (HPLC) [2]

Solubility

DMSO (Slightly, with heating),

Methanol (Slightly, with

heating)

[7]

CAS Number 2879-15-4 [2][3][4][5][7]

2.1 Safety & Handling Precautions

8-Benzyltheophylline may be harmful if swallowed.[8] Standard laboratory safety practices

should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side-

shields, and appropriate chemical-resistant gloves (e.g., nitrile).[10]

Engineering Controls: Handle the solid compound in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust.[10][11]

Handling: Avoid contact with skin and eyes.[10][11] Do not eat, drink, or smoke in the

handling area.[12] Wash hands thoroughly after handling.[10]

Spills: In case of a spill, avoid generating dust.[10] Sweep or vacuum the material into a

suitable container for disposal.[10][12]

First Aid:

Ingestion: Rinse mouth with water and call a physician or poison control center

immediately. Do not induce vomiting.[10][13]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[10][13]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes.[13]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[10][13]

Protocol for Stock Solution Preparation
This protocol details the steps to prepare a high-concentration stock solution, typically 10-50

mM in DMSO. The exact concentration should be determined by the specific requirements of

your experimental workflow.

3.1 Materials & Equipment

8-Benzyltheophylline powder (≥99% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Spatula

Weighing paper or boat

Amber glass vial or cryovial with a screw cap

Micropipettes

Sterile, disposable pipette tips

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

3.2 Workflow Diagram
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Caption: Workflow for preparing 8-Benzyltheophylline stock solution.
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3.3 Step-by-Step Procedure

Determine Required Concentration and Volume: Decide the final concentration (e.g., 20 mM)

and volume (e.g., 1 mL) of the stock solution required for your experiments.

Calculate the Mass of 8-Benzyltheophylline: Use the following formula to calculate the

mass of powder needed:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 20 mM stock:

Mass (g) = (0.020 mol/L) x (0.001 L) x (270.29 g/mol ) = 0.0054 g or 5.4 mg

Weigh the Compound:

Place a clean, new weigh boat on the calibrated analytical balance and tare it to zero.

Carefully weigh out the calculated mass of 8-Benzyltheophylline powder.

Scientist's Note:Precision is paramount. Using a calibrated four-figure balance ensures the

accuracy of your final stock concentration.

Transfer and Add Solvent:

Carefully transfer the weighed powder into a sterile, appropriately sized amber vial.

Add approximately 80% of the final required volume of DMSO to the vial.

Scientist's Note:Adding the solvent in stages prevents overshooting the final volume and

allows for easier dissolution.

Dissolution:

Secure the cap tightly and vortex the vial vigorously for 2-5 minutes.

Visually inspect the solution against a light source. If any solid particles remain, continue

vortexing.
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Scientist's Note:8-Benzyltheophylline has limited solubility.[7] If particles persist, gentle

warming in a water bath (up to 37°C) combined with intermittent vortexing can aid

dissolution. Avoid excessive heat, which could degrade the compound.

Final Volume Adjustment:

Once the powder is fully dissolved, add DMSO to reach the final desired volume (quantity

sufficient or 'QS').

Vortex the solution again for 30 seconds to ensure it is homogeneous.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce

moisture, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

Store the aliquots in a freezer at -20°C or, for long-term storage, at -80°C.[7] The

recommended storage temperature from suppliers is often 2-8°C for the solid, but freezing

is standard for solutions in DMSO.[2]

Scientist's Note:DMSO freezes at ~18.5°C. Storing at -20°C or lower is essential. Always

allow aliquots to thaw completely and vortex gently before making working solutions.

Quality Control & Validation
To ensure the integrity of your experiments, the concentration of the stock solution can be

validated.

UV-Vis Spectrophotometry: A common method for validating the concentration of purine

derivatives is UV-Vis spectrophotometry.

Prepare a series of dilutions of the stock solution in a suitable solvent (e.g., methanol, as

used for theophylline).[1]

Measure the absorbance at the wavelength of maximum absorbance (λmax), which for

theophylline is around 270 nm.[1]

Create a standard curve by plotting absorbance versus concentration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b105289?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5221152_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5221152_EN.htm
https://www.chemimpex.com/products/43529
https://pmc.ncbi.nlm.nih.gov/articles/PMC8304713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8304713/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The concentration of an unknown sample can then be determined from this curve. This

method confirms the accuracy of the initial weighing and dilution steps.

Conclusion
This protocol provides a reliable and scientifically grounded method for preparing 8-
Benzyltheophylline stock solutions. Adherence to these steps, particularly regarding accurate

measurements, proper dissolution techniques, and appropriate storage, will ensure the quality

and consistency of the stock solution, thereby contributing to the validity and reproducibility of

subsequent experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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